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Comparative Potency of Select Aurora Kinase
Inhibitors

Inhibitor Name
Primary
Target(s)

AURKA
IC50 (nM)

AURKB
IC50 (nM)

Key Characteristics & Clinical Status

Alisertib
(MLN8237) [1]

AURKA
(Selective)

1.2 396.5 Investigated in Phase II/III trials;
induces mitotic arrest & apoptosis [1].

Barasertib
(AZD1152) [1]

AURKB
(Selective)

1,400 <0.001
(Ki)

Prodrug; Phase II studies in AML
showed a 35.4% complete response

rate [1].

Danusertib
(PHA-739358)
[1] [2]

Pan-Aurora 13 79 Inhibits AURKC (IC50 = 61 nM); has

also shown activity against Abl, Ret,
Trk-A, FGFR1 kinases [1] [2].

AT9283 [1] Pan-Aurora ~3 (52%
inhib.)

~3 (58%
inhib.)

Reported % inhibition at 3 nM; tested in
Phase I/II trials [1].

PF-03814735 [1] Pan-Aurora 5 0.8 Reversible ATP-competitive inhibitor;
evaluated in Phase I trials [1].
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Inhibitor Name
Primary
Target(s)

AURKA
IC50 (nM)

AURKB
IC50 (nM)

Key Characteristics & Clinical Status

AMG 900 [1] Pan-Aurora 5 4 ATP-competitive inhibitor; noted for

activity in multi-drug resistant cancer
models [1].

Experimental Context for Potency Data

The IC50 values in the table are typically derived from biochemical kinase assays. Here is a generalized

overview of the core methodology:

Objective: To quantify a compound's potency by determining the concentration that inhibits 50% of

the kinase's enzymatic activity.
General Protocol:

Recombinant Kinase: A purified Aurora kinase (A, B, or C) is used.
Reaction Mixture: The kinase is incubated with ATP and a specific peptide or protein

substrate.
Detection Method: Phosphorylation of the substrate is measured, often using techniques like:

Radioactive Assays: Using γ-³²P-ATP and detecting incorporated radioactivity.
Fluorescence/Luminescence Assays: Using antibodies or sensors that detect

phosphorylated products (e.g., ELISA, time-resolved fluorescence resonance energy
transfer (TR-FRET)).

Data Analysis: The inhibitor's concentration is varied, and the resulting data is fitted to a dose-
response curve to calculate the IC50 value [2].

Aurora Kinase Signaling and Inhibitor Mechanism

Aurora kinases are serine/threonine kinases that play vital, distinct roles in cell division. Their dysregulation

is a hallmark of many cancers, making them attractive therapeutic targets [3] [4]. The following diagram

illustrates their primary functions and the mechanism of ATP-competitive inhibitors.
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Research Recommendations for Aurora Kinase-IN-1

To build a complete comparison guide for "Aurora kinase-IN-1," you may find the following approaches

helpful:

Refine Your Search: Use precise identifiers. "Aurora kinase-IN-1" is likely a catalog name from a

specific supplier (e.g., MedChemExpress, Cayman Chemical, Selleckchem). Searching with the
supplier name and catalog code may yield the technical data sheet you need.

Consult Specialized Databases: Search chemical and pharmacological databases like PubChem,
ChEMBL, or BindingDB for the compound's molecular structure and associated bioactivity data.

Review Patent Literature: The initial compound discovery is often detailed in patent applications.
The search results indicated a relevant patent [5], and examining its full text could provide the primary

experimental data for "Aurora kinase-IN-1."
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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